BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Pevisone: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pevisone

Cat. No.: B1217728

For researchers, scientists, and drug development professionals, the proper disposal of
pharmaceutical products like Pevisone is a critical component of laboratory safety and
environmental responsibility. This document provides a comprehensive, step-by-step guide for
the safe and compliant disposal of Pevisone cream, ensuring that laboratory practices align
with regulatory standards and environmental protection principles.

Pevisone is a combination topical cream containing the antifungal agent econazole nitrate and
the corticosteroid triamcinolone acetonide.[1][2] Due to the hazardous nature of its active
ingredients, specific disposal procedures must be followed.

Active Ingredient Hazard Profile

The safe disposal of Pevisone is primarily dictated by the properties of its active
pharmaceutical ingredients (APIs). Both econazole nitrate and triamcinolone acetonide are
classified as hazardous, necessitating disposal as chemical waste rather than general refuse.
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. . Hazard ]
Active Ingredient CAS Number o Key Risks
Classification
Harmful if swallowed,
Econazole Nitrate 24169-02-6 Hazardous may damage fertility.
[3]
Suspected of
damaging fertility or
Triamcinolone the unborn child; may
76-25-5 Hazardous

Acetonide

cause organ damage
through prolonged
exposure.[4][5]

Step-by-Step Disposal Protocol

Adherence to the following protocol is essential for the safe disposal of unused, expired, or

contaminated Pevisone cream within a laboratory setting.

e Do Not Dispose in General Waste or Drains: Under no circumstances should Pevisone be

discarded in regular trash receptacles or flushed down the sewer.[3][6] The active

components can persist in the environment and pose a risk to aquatic life.

e Segregate as Hazardous Pharmaceutical Waste: Pevisone waste should be segregated

from other laboratory waste streams. It must be managed as a hazardous chemical waste.

» Consult Your Institution's Waste Management Plan: Every research institution has a specific
chemical hygiene and waste management plan. Refer to this document and consult with

your Environmental Health and Safety (EHS) department for specific institutional procedures.

o Use Designated Waste Containers: Place the Pevisone tube and any contaminated

materials (e.g., gloves, absorbent pads) into a designated hazardous waste container. This

container should be clearly labeled as "Hazardous Pharmaceutical Waste" and include the

specific chemical names: "Econazole Nitrate" and "Triamcinolone Acetonide."

« Arrange for Professional Disposal: The collected hazardous waste must be disposed of
through a licensed and authorized waste management firm.[1][4] These firms are equipped
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to handle and treat chemical waste in accordance with regulations set by the Environmental
Protection Agency (EPA) and other relevant authorities.[5][7] Methods may include controlled
incineration at a permitted facility.[3]

e Maintain Disposal Records: Document the disposal of Pevisone in your laboratory's
chemical inventory and waste logs. This is crucial for regulatory compliance and safety
audits.

Experimental Workflow for Pevisone Disposal

The following diagram illustrates the procedural flow for the proper disposal of Pevisone in a
laboratory environment.
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Pevisone Disposal Workflow
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This guide is intended to provide essential safety and logistical information for the proper
disposal of Pevisone. By adhering to these procedures, laboratory professionals can ensure a
safe working environment, maintain regulatory compliance, and contribute to environmental
protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Pevisone: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217728#pevisone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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